Cas no 110235-15-9 (5-Isoxazolamine, 4-bromo-3-(trifluoromethyl)-)

• Product Name: 5-Isoxazolamine, 4-bromo-3-(trifluoromethyl)-
• CAS No: 110235-15-9
• MF: C₄H₂BrF₃N₂O
• MW: 230.970690250397
• CID: 1192008
• Update Time: 2024-08-02

5-Isoxazolamine, 4-bromo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 4-bromo-3-(trifluoromethyl)-

• Inchi： 1S/C4H2BrF3N2O/c5-1-2(4(6,7)8)10-11-3(1)9/h9H2
• InChI Key： HFERVUSJYKQURO-UHFFFAOYSA-N
• SMILES： O1C(N)=C(Br)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 229.93026

Experimental Properties

• Density: 1.966±0.06 g/cm3(Predicted)
• Boiling Point: 85.5-86.5 °C(Press: 4.0 Torr)
• PSA: 52.05
• pka: -4.71±0.10(Predicted)